Cas no 82280-63-5 (2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid)
82280-63-5 structure
Product Name:2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid
CAS No:82280-63-5
MF:C6H13N5O12
MW:347.193721532822
CID:1805838
PubChem ID:24187001
Update Time:2025-04-21
2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid Chemical and Physical Properties
Names and Identifiers
-
- NSC57231
- NSC-57231
- Ethanol,2',2''-nitrilotris-, trinitrate (ester) nitrate (salt)
- 2-[bis(2-nitrooxyethyl)amino]ethyl nitrate,nitric acid
- 2-[bis(2-nitrooxyethyl)amino]ethyl nitrate
- nitric acid
- DTXSID70637307
- Nitric acid--nitrilotri(ethane-2,1-diyl) trinitrate (1/1)
- 82280-63-5
- 2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid
-
- Inchi: 1S/C6H12N4O9.HNO3/c11-8(12)17-4-1-7(2-5-18-9(13)14)3-6-19-10(15)16;2-1(3)4/h1-6H2;(H,2,3,4)
- InChI Key: LRMOBQOYOUFPHI-UHFFFAOYSA-N
- SMILES: O(CCN(CCO[N+](=O)[O-])CCO[N+](=O)[O-])[N+](=O)[O-].O[N+](=O)[O-]
Computed Properties
- Exact Mass: 347.05607087g/mol
- Monoisotopic Mass: 347.05607087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 272
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 234Ų
2-[bis(2-nitrooxyethyl)amino]ethyl Nitrate;nitric Acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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